Cas no 62885-44-3 (2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester)

2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester structure
62885-44-3 structure
Product Name:2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester
CAS No:62885-44-3
MF:C8H9NO4
MW:183.161362409592
CID:429218
PubChem ID:20694543
Update Time:2025-04-19

2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester
    • methyl 5-methoxy-4-oxo-1H-pyridine-2-carboxylate
    • DTXSID30609409
    • SCHEMBL15764334
    • Methyl 5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxylate
    • 62885-44-3
    • Inchi: 1S/C8H9NO4/c1-12-7-4-9-5(3-6(7)10)8(11)13-2/h3-4H,1-2H3,(H,9,10)
    • InChI Key: AIEVUOVWKAJMQF-UHFFFAOYSA-N
    • SMILES: O(C)C1=CNC(C(=O)OC)=CC1=O

Computed Properties

  • Exact Mass: 183.05317
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 68.65

2-Pyridinecarboxylic acid, 4-hydroxy-5-methoxy-, methyl ester Related Literature

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